1-(2,6-Dibromopyridin-3-yl)ethanol
Description
1-(2,6-Dibromopyridin-3-yl)ethanol is a brominated pyridine derivative with a hydroxyl-bearing ethyl side chain at the 3-position of the pyridine ring. These compounds are primarily used as building blocks in organic synthesis, pharmaceutical intermediates, or ligands in coordination chemistry .
Properties
Molecular Formula |
C7H7Br2NO |
|---|---|
Molecular Weight |
280.94 g/mol |
IUPAC Name |
1-(2,6-dibromopyridin-3-yl)ethanol |
InChI |
InChI=1S/C7H7Br2NO/c1-4(11)5-2-3-6(8)10-7(5)9/h2-4,11H,1H3 |
InChI Key |
TXQPSZGCPOZPAA-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=C(N=C(C=C1)Br)Br)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: 1-(2,6-Dibromopyridin-3-yl)ethanol can be synthesized through several methods. One common approach involves the bromination of 3-pyridinol followed by the reduction of the resulting 2,6-dibromopyridine-3-carbaldehyde. The reaction conditions typically include the use of bromine or a brominating agent in an appropriate solvent, followed by reduction using a reducing agent such as sodium borohydride.
Industrial Production Methods: Industrial production of 1-(2,6-Dibromopyridin-3-yl)ethanol may involve large-scale bromination and reduction processes, optimized for yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of production.
Chemical Reactions Analysis
Types of Reactions: 1-(2,6-Dibromopyridin-3-yl)ethanol undergoes various chemical reactions, including:
Oxidation: The ethanol group can be oxidized to form the corresponding aldehyde or carboxylic acid.
Reduction: The bromine atoms can be reduced to form the corresponding pyridine derivative.
Substitution: The bromine atoms can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Reagents like lithium aluminum hydride or catalytic hydrogenation.
Substitution: Nucleophiles such as amines or thiols in the presence of a base.
Major Products:
Oxidation: 2,6-Dibromopyridine-3-carboxylic acid.
Reduction: 2,6-Dibromopyridine-3-methanol.
Substitution: 2,6-Diaminopyridine-3-ethanol.
Scientific Research Applications
1-(2,6-Dibromopyridin-3-yl)ethanol has diverse applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(2,6-Dibromopyridin-3-yl)ethanol involves its interaction with specific molecular targets. The bromine atoms and ethanol group contribute to its reactivity and binding affinity. In biological systems, it may interact with enzymes or receptors, modulating their activity through inhibition or activation. The exact pathways and molecular targets depend on the specific application and context of use.
Comparison with Similar Compounds
Key Inferred Properties :
- Molecular Formula: Likely C₇H₇Br₂NO (based on the methanol analog’s formula, C₆H₅Br₂NO , with an additional CH₂ group).
- Molecular Weight : Estimated ~280.9 g/mol .
- Purity: Comparable to its ethanone analog (>95.00% per GLPBIO standards) .
Comparison with Structural Analogs
Structural and Functional Differences
The following table summarizes key differences among 1-(2,6-dibromopyridin-3-yl)ethanol and its closest analogs:
*Inferred properties based on structural similarity. †Assumed from GLPBIO’s ethanone analog .
Key Observations :
However, steric hindrance from the longer ethyl chain could reduce reactivity in certain reactions . The ethanone analog (–COCH₃) lacks a hydroxyl group, making it more lipophilic and suitable for reactions requiring ketone intermediates (e.g., reductions to alcohols) .
Stability and Storage: The methanol analog requires strict storage at 2–8°C and avoidance of freeze-thaw cycles to maintain stability . The ethanol derivative likely shares similar sensitivity due to its hydroxyl group. In contrast, the ethanone analog’s storage conditions are unspecified, suggesting greater stability under ambient conditions .
Solubility and Handling
- Methanol Analog: Requires heating to 37°C and sonication for solubility in DMSO.
- Ethanol Derivative (Inferred): Longer alkyl chain may improve solubility in organic solvents (e.g., ethanol, acetone) but reduce water compatibility compared to the methanol analog.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
